Cas no 88313-91-1 (Hexanethioic acid, 6-amino-, S-phenyl ester)

• Product Name: Hexanethioic acid, 6-amino-, S-phenyl ester
• CAS No: 88313-91-1
• Molecular Formula: C₁₂H₁₇NOS
• Molecular Weight: 223.33448
• CID: 637638
• PubChem ID: 71409157

Hexanethioic acid, 6-amino-, S-phenyl ester Properties

Names and Identifiers

• Hexanethioic acid, 6-amino-, S-phenyl ester
• S-phenyl 6-aminohexanethioate
• EN300-7473063
• DTXSID80828921
• 6-AMINO-1-(PHENYLSULFANYL)HEXAN-1-ONE
• 88313-91-1

• InChIKey： VOAQNONRBLDKLB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H17NOS/c13-10-6-2-5-9-12(14)15-11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10,13H2
• SMILES： C1=CC=C(C=C1)SC(=O)CCCCCN

Computed Properties

• Exact Mass: 223.10308534g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 223.10308534g/mol
• Heavy Atom Count: 15
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters